Cas no 852840-95-0 (1-(4,5-Dimethoxy-2-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(4,5-Dimethoxy-2-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 852840-95-0
• MF: C₂₁H₂₃N₃O₇S
• MW: 461.48822426796
• CID: 6610582
• PubChem ID: 6212200
• Update Time: 2023-11-30

1-(4,5-Dimethoxy-2-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dimethoxy-2-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• EN300-26607923
• 852840-95-0
• Z29527076
• 1-(4,5-Dimethoxy-2-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C21H23N3O7S/c1-30-19-14-17(18(24(26)27)15-20(19)31-2)21(25)22-9-11-23(12-10-22)32(28,29)13-8-16-6-4-3-5-7-16/h3-8,13-15H,9-12H2,1-2H3/b13-8+
• InChI Key： UUVATMKEPHBDRS-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=C(C(=CC=2[N+](=O)[O-])OC)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 461.12567125g/mol
• Monoisotopic Mass: 461.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers